2,2'-[Hexamethylenebis(iminomethylene)]bisphenol

• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-[[6-[(2-hydroxyphenyl)methylamino]hexylamino]methyl]phenol
• InChI: InChI=1S/C20H28N2O2/c23-19-11-5-3-9-17(19)15-21-13-7-1-2-8-14-22-16-18-10-4-6-12-20(18)24/h3-6,9-12,21-24H,1-2,7-8,13-16H2
• InChI Key: DHSAOPPPTOFPHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCCCCCNCC2=CC=CC=C2O)O

Description

2,2'-[Hexamethylenebis(iminomethylene)]bisphenol is a useful research compound. Its molecular formula is C20H28N2O2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

122.1 g of a bisazomethine prepared from 2 mols of salicylaldehyde and 1 mol of hexamethylenediamine and having a melting point of 72°-73° C. are hydrogenated in 550 ml of isopropanol in an autoclave in the presence of 8 g of Raney nickel at 75° C. and under a pressure of 90 atmospheres. The product crystallises out at room temperature and is dissolved by boiling with the addition of a further 650 ml of isopropanol. The catalyst is filtered off, and N,N'-bis-(2-hydroxybenzyl)hexamethylenediamine crystallises out on cooling.